Cas no 154050-41-6 (Phenol, 3-(1,2,5-thiadiazol-3-yl)-)
154050-41-6 structure
Product Name:Phenol, 3-(1,2,5-thiadiazol-3-yl)-
CAS No:154050-41-6
MF:C8H6N2OS
MW:178.211040019989
CID:1328048
Update Time:2024-08-18
Phenol, 3-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-(1,2,5-thiadiazol-3-yl)-
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- Inchi: 1S/C8H6N2OS/c11-7-3-1-2-6(4-7)8-5-9-12-10-8/h1-5,11H
- InChI Key: PMKORYLCCLIWLP-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC(C2C=NSN=2)=C1
Computed Properties
- Exact Mass: 178.02018
Experimental Properties
- Density: 1.380±0.06 g/cm3(Predicted)
- Boiling Point: 358.8±25.0 °C(Predicted)
- PSA: 46.01
- pka: 8.95±0.10(Predicted)
Phenol, 3-(1,2,5-thiadiazol-3-yl)- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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